Cas no 328-93-8 (2,5-Bis(trifluoromethyl)aniline)

• Product Name: 2,5-Bis(trifluoromethyl)aniline
• CAS No: 328-93-8
• MF: C₈H₅F₆N
• MW: 229.122422933578
• MDL: MFCD00074940
• CID: 36882
• PubChem ID: 24859973
• Update Time: 2025-06-26

2,5-Bis(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(trifluoromethyl)aniline
• 2,5-Bis-trifluormethyl-anilin
• 2,5-bis-trifluoromethyl-phenylamine
• 2,5-DI
• α,α,α,α',α',α'-Hexafluoro-2,5-xylidine
• 2,5-Xylidine,a,a,a,a',a',a'-hexafluoro- (7CI,8CI)
• Benzenamine,2,5-bis(trifluoromethyl)-
• DTXSID00352132
• 2,5-Bis(trifluoromethyl)aniline, 99%
• 2,5-Bis (trifluoro methyl) aniline
• EN300-02439
• FT-0610260
• alpha,alpha,alpha,alphaatrade mark,alphaatrade mark,alphaatrade mark-hexafluoro-2,5-Xylidine; 2,5-Bis(trifluoromethyl)aniline; 2,5-Bis(trifluoromethyl)benzenamine; 2,5-Di(trifluoromethyl)aniline; alpha,alpha,alpha,alpha',alpha',alpha'-hexafluoro-2,5-Xylidine
• AKOS000115443
• AC-3652
• 2,5-BIS(TRIFLUOROMETHYL)BENZENAMINE
• PS-7734
• B2544
• 2,5-bis-trifluoromethylaniline
• 2,5-bis-trifluoromethyl-aniline
• AM20060382
• IDI1_007819
• MFCD00074940
• 328-93-8
• 2,5-ditrifluoromethylaniline
• 2,5-bis-trifluoromethylanilin
• J-507275
• SCHEMBL330502
• alpha,alpha,alpha,alpha',alpha',alpha'-Hexafluoro-2,5-xylidine
• 2,5-bis-(Trifluoromethyl)aniline
• Z56896763
• 2,5-di(trifluoromethyl)aniline
• CS-W007922
• Enamine_005232
• Benzenamine, 2,5-bis(trifluoromethyl)-
• BCP08855
• HMS1408N18
• 2,5-Bis(trifluoromethyl)-aniline
• A821499
• NS00126766
• DB-013161
• DTXCID90303198
• 629-040-2

• MDL： MFCD00074940
• Inchi： 1S/C8H5F6N/c9-7(10,11)4-1-2-5(6(15)3-4)8(12,13)14/h1-3H,15H2
• InChI Key： XWMVIJUAZAEWIE-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(F)(F)F)=CC=1N)(F)F
• BRN： 2653046

Computed Properties

• Exact Mass: 229.03300
• Monoisotopic Mass: 229.032618
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3
• Topological Polar Surface Area: 26

Experimental Properties

• Color/Form: Not available
• Density: 1.467 g/mL at 25 °C(lit.)
• Boiling Point: 177°C(lit.)
• Flash Point: Fahrenheit: 159.8 ° f < br / > Celsius: 71 ° C < br / >
• Refractive Index: n20/D 1.432(lit.)
• PSA: 26.02000
• LogP: 3.88760
• Solubility: Not available

2,5-Bis(trifluoromethyl)aniline Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H312,H315,H319,H332,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：2810
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 2,5-Bis(trifluoromethyl)aniline

Chemical Profile of 2,5-Bis(trifluoromethyl)aniline (CAS No. 328-93-8): Synthesis, Applications, and Recent Advances

The compound 2,5-Bis(trifluoromethyl)aniline, identified by CAS registry number 328-93-8, is a structurally unique aromatic amine featuring two trifluoromethyl groups symmetrically positioned at the 2 and 5 positions of the benzene ring. This configuration imparts distinctive electronic properties and chemical stability due to the electron-withdrawing nature of the trifluoromethyl substituents. Recent advancements in synthetic methodologies have enhanced its accessibility for applications in pharmaceuticals, materials science, and analytical chemistry. The molecule's high lipophilicity and ability to modulate biological interactions make it a valuable intermediate in drug discovery programs targeting oncology and neurodegenerative disorders.

Synthetic strategies for 2,5-Bis(trifluoromethyl)aniline have evolved significantly since its initial preparation via Friedel-Crafts acylation followed by reduction. Modern protocols now prioritize environmentally benign conditions using transition-metal catalyzed cross-coupling reactions. A 2023 study published in Chemical Communications demonstrated palladium-catalyzed Suzuki-Miyaura coupling as an efficient route using recyclable ionic liquid media, achieving >95% yield with minimized waste production. Such innovations align with green chemistry principles while maintaining structural integrity of the trifluoromethyl groups.

In medicinal chemistry applications, this compound serves as a privileged scaffold for developing tyrosine kinase inhibitors (TKIs). Researchers at the University of Basel recently reported that analogs incorporating CAS No. 328-93-8's core structure exhibited sub-nanomolar IC₅₀ values against epidermal growth factor receptor (EGFR) variants in preclinical trials. The trifluoromethyl groups enhance metabolic stability by shielding reactive sites from cytochrome P450 enzymes, extending plasma half-life compared to unsubstituted analogs.

Beyond pharmaceuticals, 2,5-Bis(trifluoromethyl)aniline's electron-withdrawing capacity makes it an effective dopant in conjugated polymer systems for optoelectronic devices. A Nature Materials study from 2024 highlighted its role in improving charge carrier mobility in organic field-effect transistors (OFETs), achieving record-breaking on/off ratios of 1×10⁶ through π-stacking interactions with polythiophene matrices. This application underscores its utility in next-generation flexible electronics.

The compound's photochemical properties are also being explored for bioimaging applications. A collaborative effort between MIT and Max Planck Institute demonstrated that fluorinated derivatives retain strong UV absorption while emitting red-shifted fluorescence upon binding to DNA strands. This property enables real-time tracking of nucleic acid interactions in live cells without cytotoxic effects—a breakthrough validated through single-molecule fluorescence microscopy experiments.

Safety considerations remain critical when handling this compound due to its potential irritant properties as per GHS classifications. However, recent advances in microfluidic synthesis platforms allow precise control over exposure levels during scale-up processes. Industry guidelines now mandate use within closed-system reactors equipped with real-time vapor monitoring to ensure compliance with OSHA exposure limits.

Ongoing research focuses on leveraging machine learning algorithms to predict optimal substituent patterns on this core structure using quantum mechanical descriptors. A computational model developed at Stanford University accurately predicted that introducing methyl ether groups at meta positions could further enhance blood-brain barrier permeability—a hypothesis currently undergoing experimental validation using CRISPR-edited cellular models.

In conclusion,CAS No. 328-93-8's multifunctional characteristics position it as a cornerstone molecule across diverse scientific domains. Its continued evolution through innovative synthetic routes and application-driven modifications reflects the dynamic interplay between fundamental chemistry research and translational science outcomes.